5-(Pentafluorosulfanyl)-1H-benzotriazole
Overview
Description
The pentafluorosulfanyl (SF5) moiety, which is a part of “5-(Pentafluorosulfanyl)-1H-benzotriazole”, is a lesser-known and underutilized functional group . It displays high electronegativity, chemical and thermal stability, and low surface energy, among other useful properties .
Molecular Structure Analysis
The analysis of crystal structures of SF5-containing molecules revealed that these groups are often surrounded by hydrogen or other fluorine atoms . Even though fluorine prefers F···H over F···F contacts, the latter appeared to be important in many compounds .Chemical Reactions Analysis
The pentafluorosulfanyl group has been shown to influence the stereochemistry of reactions, especially those processes with significant charge separation . It has been demonstrated that dipolar effects coupled with the steric demand of the SF5 group may be employed to influence the stereochemistry of reactions .Physical And Chemical Properties Analysis
The pentafluorosulfanyl group displays high electronegativity, chemical and thermal stability, and low surface energy . It is also known for its large size, higher electronegativity and electron-withdrawing capacity, increased lipophilicity, and excellent chemical and thermal stability .Scientific Research Applications
- Organic Light-Emitting Diodes (OLEDs) : Researchers have investigated 5-(Pentafluorosulfanyl)-1H-benzotriazole for its potential use in OLEDs. Its intriguing photophysical properties make it a promising candidate for enhancing device efficiency and color purity .
Optoelectronic Materials
The SF5 moiety offers several advantages, including high electronegativity, chemical stability, thermal resistance, and low surface energy. Here’s an application in optoelectronic materials:
- Photocathodes in Tandem Dye-Sensitized Solar Cells (DSSCs) : A push–pull BODIPY-based dye functionalized with an SF5 group at the meso position has been explored. This modification enhances charge transfer from the mesoporous NiO cathode surface to the redox mediator, making it suitable for DSSCs .
Crop Protection
The SF5 group has also found relevance in agriculture. Specifically, it contributes to the development of crop-protecting agents:
- Meta-Diamide Insecticides : Novel meta-diamide insecticides containing the SF5 group have been synthesized. Among them, 3-benzamido-N-(2,6-dimethyl-4-(pentafluoro-λ6-sulfanyl)phenyl)-2-fluorobenzamide demonstrated high insecticidal activity, selectivity to insects, and favorable water solubility and log P values. This highlights the potential of the SF5 moiety in crop protection .
Future Directions
The pentafluorosulfanyl group has shown promise in various fields such as medicinal chemistry, agrochemical synthesis, and materials science . The discovery of a direct pentafluorosulfanylation of thiolated arenes has led to a generalized synthetic approach toward aryl and heteroaryl pentafluorosulfanyl (SF5) compounds from various common building blocks . This suggests that the pentafluorosulfanyl group could be an appealing structural scaffold for the discovery of new compounds in the future .
Mechanism of Action
Mode of Action
It’s known that the pentafluorosulfanyl (sf5) group is a strong electron-withdrawing group, which can influence the reactivity and stereochemistry of the compound .
Biochemical Pathways
It’s been shown that sf5-substituted compounds can be biodegraded by certain microorganisms, releasing fluoride ion, and generating a toxic metabolite .
Pharmacokinetics
Sf5-substituted compounds are known for their high chemical and thermal stability, which could potentially influence their bioavailability .
Result of Action
The presence of the sf5 group can enhance certain properties of drugs such as lipophilicity, metabolic stability, and potency .
Action Environment
Environmental factors can influence the action, efficacy, and stability of 5-(Pentafluorosulfanyl)-1H-benzotriazole. The SF5 group is known for its high chemical and thermal stability, which suggests that it may be resistant to environmental degradation .
properties
IUPAC Name |
2H-benzotriazol-5-yl(pentafluoro)-λ6-sulfane |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H4F5N3S/c7-15(8,9,10,11)4-1-2-5-6(3-4)13-14-12-5/h1-3H,(H,12,13,14) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XQJPVKFJVHRARI-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=NNN=C2C=C1S(F)(F)(F)(F)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H4F5N3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID901245301 |
Source
|
| Record name | (OC-6-21)-1H-Benzotriazol-6-ylpentafluorosulfur | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID901245301 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
245.18 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-(Pentafluorosulfanyl)-1H-benzotriazole | |
CAS RN |
1379803-64-1 |
Source
|
| Record name | (OC-6-21)-1H-Benzotriazol-6-ylpentafluorosulfur | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1379803-64-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | (OC-6-21)-1H-Benzotriazol-6-ylpentafluorosulfur | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID901245301 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1379803-64-1 | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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